Cas no 63893-39-0 (Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-)

Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)- structure
63893-39-0 structure
Product Name:Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-
CAS No:63893-39-0
MF:C9H11N3S
MW:193.268739938736
CID:1668764
Update Time:2024-09-12

Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-
    • Inchi: 1S/C9H11N3S/c1-6(2)12-8-7-3-4-13-9(7)11-5-10-8/h3-6H,1-2H3,(H,10,11,12)
    • InChI Key: FOXXEUOTDZHUHS-UHFFFAOYSA-N
    • SMILES: C1=NC(NC(C)C)=C2C=CSC2=N1

Computed Properties

  • Exact Mass: 193.06753
  • Monoisotopic Mass: 193.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.268±0.06 g/cm3(Predicted)
  • Boiling Point: 343.5±22.0 °C(Predicted)
  • PSA: 37.81
  • pka: 5.27±0.40(Predicted)
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